1-(4-fluorophenyl)-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H17FN4O5/c1-30-16-4-2-3-12-9-17(31-19(12)16)21-25-26-22(32-21)24-20(29)13-10-18(28)27(11-13)15-7-5-14(23)6-8-15/h2-9,13H,10-11H2,1H3,(H,24,26,29)
• InChI Key: TZAUSTMFPASPFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)C4CC(=O)N(C4)C5=CC=C(C=C5)F
• Molecular Formula: C22H17FN4O5
• Molecular Weight: 436.4 g/mol
• CAS No.: 1171977-35-7

Description

1-(4-fluorophenyl)-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H17FN4O5 and its molecular weight is 436.399. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Discovery and Molecular Synthesis

Discovery of Selective Kinase Inhibitors : Research on similar compounds has led to the discovery of selective inhibitors for the Met kinase superfamily, demonstrating potential for cancer therapy. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent Met kinase inhibitors, with one compound advancing into phase I clinical trials due to its in vivo efficacy and favorable pharmacokinetic and safety profiles (Schroeder et al., 2009).

Synthesis and Cytotoxicity of Novel Derivatives : The synthesis and characterization of novel compounds, such as pyrazolo[1,5-a]pyrimidines and their derivatives, have been explored for their cytotoxic activities against various cancer cell lines. This research contributes to the development of new antitumor agents (Hassan et al., 2014).

Biological Evaluation

Evaluation of Antidiabetic and Antimicrobial Activities : Novel dihydropyrimidine derivatives have been synthesized and evaluated for their in vitro antidiabetic activities using the α-amylase inhibition assay. Such studies are crucial for discovering new treatments for diabetes (Lalpara et al., 2021). Similarly, new compounds have been synthesized and assessed for their antimicrobial activities, providing insights into the development of new antimicrobial agents (Bayrak et al., 2009).